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Process Engineers, and Materials Scientists System Status: Operational

Core Directive: The Diagnostic Philosophy

In continuous casting, porosity is rarely a single-variable failure. It is a symptom of a broken
equilibrium between thermodynamics (cooling rates), kinetics (withdrawal speeds), and
chemistry (gas solubility).

As a Senior Application Scientist, | reject the "trial and error" approach. We will use a root-
cause analysis framework. You must distinguish between Gas Porosity (solubility limits) and
Shrinkage Porosity (solidification feeding). Confusing the two leads to expensive, ineffective
process changes.

Visual Diagnhostic Workflow

Before adjusting any machine parameters, use this logic tree to classify your defect.
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Defect Detected: Porosity in Rod

Step 1: Cross-Section Microscopy

l

Pore Morphology?

Spherical / Smooth Walls Irregular / Dendritic / Sponge

Diagnosis: GAS POROSITY Diagnosis: SHRINKAGE POROSITY

Action: Check Melt Chemistry Action: Check Thermal Gradient
(Hydrogen/Oxygen) (Die Cooler/Withdrawal)

Click to download full resolution via product page

Figure 1: Diagnostic logic tree for classifying porosity types based on pore morphology.

Technical Deep Dive: The Hydrogen Menace (Gas
Porosity)

The Issue: You see smooth, spherical voids. These are bubbles. The Mechanism:Sievert’'s Law.
Hydrogen solubility in copper alloys drops drastically as the metal transitions from liquid to
solid.

As the bronze solidifies in the graphite die, the dissolved hydrogen is rejected from the solid
solution. If the concentration exceeds the solubility limit of the solid phase, it forms gas
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bubbles.

Troubleshooting Q&A

Q: I am using a charcoal cover. Why do | still have gas porosity? A: Charcoal covers prevent
oxidation but can absorb moisture if not stored correctly. Damp charcoal releases hydrogen
directly into the melt.

» Correction: Use calcined charcoal or a graphite flake cover. Ensure all ladles and plunging
bells are pre-heated red-hot to remove chemically bound water.

Q: How do | efficiently degas the melt without buying expensive vacuum equipment? A:
Nitrogen lancing is the industry standard for continuous casting.

» Protocol: Lance with dry Nitrogen (N2) or Argon. The inert gas bubbles collect dissolved
Hydrogen and float it to the surface.

o Target: Density check (see Protocol below) should yield >98% of theoretical density.

Q: Can the graphite die itself cause gas? A: Yes. If the graphite die is porous and has absorbed
humidity during storage, or if the cooling jacket seal is leaking micro-amounts of water, steam
will generate blowholes on the rod surface.

Technical Deep Dive: The Thermal Front (Shrinkage
Porosity)

The Issue: You see jagged, sponge-like voids, often at the centerline. The Mechanism:Wide
Freezing Range. Bronze (especially Tin Bronze like C90300) does not freeze at a single
temperature. It freezes over a range (Liquidust to Solidus). This creates a "mushy zone" of
dendrites.[1] If the liquid metal cannot flow through the dendritic network to feed the shrinkage,
voids form.

Troubleshooting Q&A

Q: The porosity is concentrated in the exact center of the rod. Why? A: This is Centerline
Shrinkage. Your liquid pool is too deep. The outer shell solidifies, but the center remains liquid
too long, and the "feeding" from the tundish is cut off by the solidified bridge.
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» Correction:Reduce Casting Speed. This shortens the liquid pool, bringing the solidification
front back inside the die where it can be fed by hydrostatic pressure.

Q: I slowed down, but now | have surface defects (Cold Shuts). A: You have lost the balance
between withdrawal and cooling.

» Correction: Increase the Die Cooler Water Flow. You need to extract heat faster to steepen
the thermal gradient. A steep thermal gradient forces "Directional Solidification,” ensuring the
liquid feeds the solid front effectively.

Q: What is "Tin Sweat" and is it porosity? A: Tin sweat (Inverse Segregation) looks like surface
porosity but is actually a tin-rich eutectic that exudes to the surface. It happens when the shell
shrinks and squeezes the solute-rich liquid out through the dendrites.

o Correction: This indicates your cooler fit is loose. If the graphite die is worn, an air gap forms
between the die and the copper cooler, reducing heat transfer. Replace the die.

Process Parameters: The "Pulse" Factor

Continuous casting is rarely "continuous." It is a cycle of Pull, Pause, Reverse.

Parameter Function Effect on Porosity

Too long = Shell tears

Pull (Stroke) Draws metal out.[2][3]
(breakout).
) Too short = Weak shell. Too
Pause (Dwell) Allows shell to thicken.
long = Cold shuts.
Critical for Porosity. It
Pushes solid back to heal mechanically compresses the

Reverse (Pushback
( ) tears. mushy zone, helping to feed

shrinkage voids.

Expert Insight: If you have centerline shrinkage, try increasing the Reverse/Pushback
magnitude slightly. This acts as a mechanical "pump" to feed the solidification front.

Experimental Protocols
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Protocol A: The Reduced Pressure Test (RPT) - "The Straube-Pfeiffer
Test"

Use this to confirm Gas content before casting.

Sample: Scoop ~200g of molten bronze.

Vacuum: Place in a vacuum chamber (approx. 80 mbar).

Solidify: Allow to freeze under vacuum.

Analyze: Cut the sample.
o Flat Top: Good (Low Gas).

o Mushroom/Cauliflower Top: Bad (High Gas).

Protocol B: Density Verification (Archimedes Principle)

Use this to validate the final rod quality.
e Dry Weight (

): Weigh the sample in air.
o Wet Weight (

): Weigh the sample suspended in distilled water.

» Calculation:
e Benchmark: Compare against theoretical density (e.g., C93200

8.93 g/cm3). If < 8.8 g/cms3, you have significant porosity.

Visualizing the Process Window

The following diagram illustrates the safe operating window for continuous casting. You must
stay between the "Tear" limit (too fast) and the "Freeze" limit (too slow).
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Figure 2: The trade-off between casting speed and defect formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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